Cas no 13877-55-9 (1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one)

• Product Name: 1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• CAS No: 13877-55-9
• MF: C₅H₄N₄O
• MW: 136.111459732056
• MDL: MFCD18785745
• CID: 153288
• Update Time: 2025-04-19

1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxypyrazolo[4,3-d]pyrimidine
• 1,6-dihydro-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 1,6-Dihydro-pyrazolo[4,3-d]pyrimidin-7-one
• 1H-Pyrazolo[4,3-d]pyrimidin-7(4H)-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-
• 7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE, 1,4-DIHYDRO-
• Nsc 79301
• 7-ketopyrazolo(4,3-d)pyrimidine
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 1H-Pyrazolo(4,3-D)pyrimidine-7-one
• 1H-Pyrazolo(4,3-D)pyrimidin-7-ol (8ci)
• 1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 1,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• 1H-Pyrazolo[4,3-d]pyrimidin-7-ol
• 6H-Pyrazolo[4,3-d]pyrimidin-7-ol
• 2h-pyrazolo[4,3-d]pyrimidin-7(6h)-one
• 7-HYDROXY-PYRAZOLO[4,3-D]PYRIMIDINE
• 4H-Pyrazolo[4,3-d]pyrimidin-7-ol
• JFZSDNLQDTY

• MDL： MFCD18785745
• Inchi： 1S/C5H4N4O/c10-5-4-3(1-8-9-4)6-2-7-5/h1-2H,(H,8,9)(H,6,7,10)
• InChI Key： JFZSDNLQDTYVEE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)N=CN1

Computed Properties

• Exact Mass: 136.03900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Topological Polar Surface Area: 70.1

Experimental Properties

• PSA: 74.69000
• LogP: 0.05850